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Compound of Interest

Compound Name: N-butyl-4-methylaniline
CAS No.: 10387-24-3
Cat. No.: B1623857

Get Quote

Part 1: Executive Summary & ldentity Resolution

CRITICAL ADVISORY: This protocol addresses the specific chemical entity N-butyl-4-
methylaniline (also known as N-butyl-p-toluidine).[1]

Discrepancy Alert: The CAS number 2465-27-2 provided in some databases often refers to
Auramine O (Basic Yellow 2), a complex diarylmethane dye salt. N-butyl-4-methylaniline is a
distinct secondary amine intermediate.

« If your target is the yellow dye Auramine O: Stop. This protocol is not for you.

 If your target is the liquid amine intermediate: Proceed with this guide. The correct CAS for
N-butyl-4-methylaniline is 10387-24-3.[1][2][3][4]

Chemical Profile
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Specification

Chemical Name

N-butyl-4-methylaniline

N-butyl-p-toluidine; N-(4-methylphenyl)butan-1-

Synonyms .
amine
CAS Number 10387-24-3 (Correct Identity)
Molecular Formula Ci1H17N
Molecular Weight 163.26 g/mol

Physical State

Pale yellow to brown oily liquid

Boiling Point ~240-260°C (Predicted based on isomers)
Density ~0.94 g/mL (Estimate)
N Immiscible with water; soluble in DCM, EtOAc,
Solubility
MeOH, Toluene
- Air-sensitive; oxidizes to red/brown N-
Stability

oxides/impurities upon exposure.

Part 2: Health, Safety, and Environment (HSE)

Framework

Toxicological Mechanism: The "Silent Hypoxia"

N-butyl-4-methylaniline, like many lipophilic secondary aromatic amines, poses a specific

systemic risk: Methemoglobinemia. Unlike simple asphyxiants, this compound does not

displace oxygen in the air but chemically alters hemoglobin in the blood.

Mechanism of Action:

o Absorption: The N-butyl chain increases lipophilicity (

), facilitating rapid dermal absorption.

¢ Metabolism: Hepatic CYP450 enzymes N-hydroxylate the amine.
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» Oxidation: The metabolite oxidizes Ferrous iron (

) in hemoglobin to Ferric iron (
).

¢ Result: Hemoglobin loses

binding capacity. Blood turns chocolate brown.

Visualization: Toxicity Pathway
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Click to download full resolution via product page

Figure 1: Pathophysiological cascade of aromatic amine exposure leading to
methemoglobinemia.

PPE & Engineering Controls

e Glove Selection: Standard nitrile gloves may offer insufficient breakthrough time for lipophilic

amines.

o Recommendation:Silver Shield/4H (Laminate) gloves are mandatory for spill cleanup.
Double-gloving (Nitrile over Laminate) is recommended for dexterity during synthesis.

e Respiratory: If handling outside a fume hood (not recommended), a full-face respirator with
OV (Organic Vapor) cartridges is required.

» Antidote: Ensure Methylene Blue (1% solution) is available in the facility's medical center.

Part 3: Operational Protocols
Storage and Stability

Secondary aromatic amines are prone to auto-oxidation, leading to the formation of colored
impurities (often "rose" or "brown" tints).
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e Atmosphere: Store under Argon or Nitrogen.
o Container: Amber glass with a Teflon-lined cap.

e QC Check: If the liquid is dark brown/black, purify via vacuum distillation or silica plug
filtration (eluent: 5% EtOAc/Hexanes) before use in sensitive catalysis.

Synthesis Workflow: N-Alkylation/Acylation

N-butyl-4-methylaniline is frequently used as a nucleophile to synthesize tertiary amines (for
drug scaffolds) or amides.

Protocol: Synthesis of Tertiary Amine Derivative (General Procedure) This workflow ensures
high yield by mitigating oxidation and controlling exotherms.

e Preparation:
o Flame-dry a 2-neck Round Bottom Flask (RBF).
o Cool under

flow.

o Charge N-butyl-4-methylaniline (1.0 eq) and anhydrous solvent (DCM or Toluene).
» Base Addition:
o Add organic base (e.g., DIPEA or

, 1.2 eq).

o Note: Inorganic bases (
) require vigorous stirring or phase transfer catalysts.
» Electrophile Addition:
o Cool to 0°C.

o Add electrophile (e.g., Acid Chloride or Alkyl Bromide) dropwise.
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o Why? Secondary amines are more nucleophilic than primary anilines but less than alkyl
amines; however, exotherms can still degrade the reagent.

e Monitoring:

o Monitor via TLC (Visualization: UV 254nm). The product will likely be less polar than the
starting amine.

e Quench:

o Quench with Sat.

o Extract with DCM.

Visualization: Handling Workflow
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Start: Reagent Retrieval
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Figure 2: Decision tree for assessing reagent quality and safe handling.

Part 4: Analytical Validation
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To verify the identity of N-butyl-4-methylaniline (CAS 10387-24-3), use the following

characteristic signals.

Characteristic

Technique Parameter . Interpretation
Signal
Para-substituted
1H NMR Aromatic Region 6.98 (d, 2H), 6.53 (d, _
2H) benzene ring pattern.
Protons adjacent to
1H NMR N-Alkyl Chain 3.00 (t, 2H) Nitrogen (
).
Methyl group on the
1H NMR Methyl Group 2.23 (s, 3H) aromatic ring (
).
) ~3400 cm™1 N-H stretch
IR Functional Group )
(Weak/Broad) (Secondary amine).
Parent ion
GC-MS Molecular lon m/z = 163.1

Note: NMR shifts are approximate (in

) and may vary slightly based on concentration.

Part 5: Waste Disposal & Spill Management
Spill Response

o Evacuate: Clear the immediate area.

o PPE: Don Silver Shield gloves and respiratory protection.

o Neutralization: Absorb with sand or vermiculite. Do not use sawdust (fire hazard with

amines/oxidizers).
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o Cleaning: Clean surface with dilute acetic acid (to protonate and solubilize the amine)
followed by soapy water.

Disposal
» Classification: Hazardous Organic Waste (Nitrogen-containing).

» Segregation: Do not mix with oxidizing acids (Nitric acid) or strong oxidizers (Peroxides).
Violent reaction or ignition may occur.

e Labeling: Must be labeled "Toxic" and "Marine Pollutant".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. echemi.com [echemi.com]
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e To cite this document: BenchChem. [Application Note: Advanced Handling and Utilization
Protocols for N-butyl-4-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623857/docs#application-note-advanced-handling-
and-utilization-protocols-for-n-butyl-4-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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